γ-secretase
  • NGP555
    NGP555
    • Cat. No.:
    • B609552
    • CAS No.:
    • 1304630-27-0
    • Molecular Formula:
    • C23H23FN4S
    • Molecular Weight:
    • 406.5 g/mol
    Description
    NGP-555 is a modulator of γ-secretase that inhibits APP intracellular signaling domain (AICD) cleavage to amyloid-β (Aβ;  IC50s = 531 and 131 nM for Aβ40 and Aβ42, respectively, in HeLa cell membranes). It ...
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  • RO4929097
    RO4929097
    • Cat. No.:
    • B610519
    • CAS No.:
    • 847925-91-1
    • Molecular Formula:
    • C22H20F5N3O3
    • Molecular Weight:
    • 469.4 g/mol
    Description
    RO4929097 is a member of the class of dibenzoazepines that is the amide formed from formal condensation of the carboxy group of 2,2-dimethyl-3-oxo-3-[(2,2,3,3,3-pentafluoropropyl)amino]propanoic acid with the am...
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  • gamma-Secretase modulator 2
    gamma-Secretase modulator 2
    • Cat. No.:
    • B1139430
    • CAS No.:
    • 1093978-89-2
    • Molecular Formula:
    • C25H22F4N6O2
    • Molecular Weight:
    • 514.5 g/mol
    Description
    gamma-secretase modulator 2 is a potent and selective γ-secretase modulator for treatment of Alzheimer/'s disease.IC50 value:Target: γ-secretaseγ-secretase modulator is modulation of the action of γ-secretase so...
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  • LY-411575 (isomer 1)
    LY-411575 (isomer 1)
    • Cat. No.:
    • B1139473
    • CAS No.:
    • 209984-58-7
    • Molecular Formula:
    • C26H23F2N3O4
    • Molecular Weight:
    • 479.5 g/mol
    Description
    LY-411575 isomer 1 is a isomer of LY411575, which is a potent γ-secretase inhibitor with IC50 of 0.078 nM/0.082 nM (membrane/cell-based), also inhibits Notch clevage with withIC50 of 0.39 nM.IC50 value: 0.078 nM...
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  • PF-06648671
    PF-06648671
    • Cat. No.:
    • B8210146
    • CAS No.:
    • Molecular Formula:
    • C25H23ClF4N4O3
    • Molecular Weight:
    • 538.9 g/mol
    Description
    PF-06648671 is a useful research compound. Its molecular formula is C25H23ClF4N4O3 and its molecular weight is 538.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06648671 suitable for ...
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  • Z-Phe-Ala-Diazomethylketone
    Z-Phe-Ala-Diazomethylketone
    • Cat. No.:
    • B8270037
    • CAS No.:
    • 71732-53-1
    • Molecular Formula:
    • C21H22N4O4
    • Molecular Weight:
    • 394.4 g/mol
    Description
    Z-Phe-Ala-Diazomethylketone is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Z-Phe-Ala-Dia...
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  • Sulindac sulfide-d3
    Sulindac sulfide-d3
    • Cat. No.:
    • B12404430
    • CAS No.:
    • Molecular Formula:
    • C20H17FO2S
    • Molecular Weight:
    • 343.4 g/mol
    Description
    Sulindac sulfide-d3 is a useful research compound. Its molecular formula is C20H17FO2S and its molecular weight is 343.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sulindac sulfide-d3 s...
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  • Fosciclopirox disodium
    Fosciclopirox disodium
    • Cat. No.:
    • B15617283
    • CAS No.:
    • 1380539-08-1
    • Molecular Formula:
    • C13H18NNa2O6P
    • Molecular Weight:
    • 361.24 g/mol
    Description
    Fosciclopirox disodium is a useful research compound. Its molecular formula is C13H18NNa2O6P and its molecular weight is 361.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fosciclopirox ...
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  • Z-LLNle-CHO
    Z-LLNle-CHO
    • Cat. No.:
    • B15617285
    • CAS No.:
    • Molecular Formula:
    • C26H41N3O5
    • Molecular Weight:
    • 475.6 g/mol
    Description
    Z-LLNle-CHO is a useful research compound. Its molecular formula is C26H41N3O5 and its molecular weight is 475.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Z-LLNle-CHO suitable for many...
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  • GSI-18
    GSI-18
    • Cat. No.:
    • B15620876
    • CAS No.:
    • Molecular Formula:
    • C17H19NO2S2
    • Molecular Weight:
    • 333.5 g/mol
    Description
    GSI-18 is a useful research compound. Its molecular formula is C17H19NO2S2 and its molecular weight is 333.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GSI-18 suitable for many research...
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